Cas no 2228136-26-1 (1-1-(1-ethynylcyclopropyl)ethyl-4-(trifluoromethyl)benzene)

• Product Name: 1-1-(1-ethynylcyclopropyl)ethyl-4-(trifluoromethyl)benzene
• CAS No: 2228136-26-1
• MF: C₁₄H₁₃F₃
• MW: 238.248234510422
• CID: 6035541
• PubChem ID: 165631638
• Update Time: 2025-05-19

1-1-(1-ethynylcyclopropyl)ethyl-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-1-(1-ethynylcyclopropyl)ethyl-4-(trifluoromethyl)benzene
• EN300-1956931
• 2228136-26-1
• 1-[1-(1-ethynylcyclopropyl)ethyl]-4-(trifluoromethyl)benzene

• Inchi： 1S/C14H13F3/c1-3-13(8-9-13)10(2)11-4-6-12(7-5-11)14(15,16)17/h1,4-7,10H,8-9H2,2H3
• InChI Key： LPDCGZBSLRNQQV-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(C)C1(C#C)CC1)(F)F

Computed Properties

• Exact Mass: 238.09693490g/mol
• Monoisotopic Mass: 238.09693490g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 0Ų

Additional information on 1-1-(1-ethynylcyclopropyl)ethyl-4-(trifluoromethyl)benzene

Introduction to 1-1-(1-ethynylcyclopropyl)ethyl-4-(trifluoromethyl)benzene (CAS No. 2228136-26-1)

1-1-(1-ethynylcyclopropyl)ethyl-4-(trifluoromethyl)benzene, identified by the CAS number 2228136-26-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of arylalkynes, characterized by the presence of both aromatic and alkyne functional groups, which endow it with unique chemical properties and reactivity. The structural motif, featuring a trifluoromethyl substituent on a benzene ring and an ethynyl-cyclopropyl side chain, makes it a promising candidate for further exploration in drug discovery and advanced material synthesis.

The trifluoromethyl group is a key feature in this molecule, contributing to its lipophilicity and metabolic stability, which are critical factors in pharmaceutical design. This group enhances the binding affinity of the compound to biological targets, making it a valuable scaffold for developing novel therapeutic agents. Additionally, the cyclopropyl ring introduces steric hindrance, which can modulate the pharmacokinetic profile of derivatives by influencing solubility and absorption rates.

Recent advancements in synthetic organic chemistry have enabled more efficient methodologies for constructing complex molecules like 1-1-(1-ethynylcyclopropyl)ethyl-4-(trifluoromethyl)benzene. Techniques such as palladium-catalyzed cross-coupling reactions have been instrumental in forming the carbon-carbon bonds essential for this compound's structure. These reactions allow for precise control over regioselectivity, ensuring that functional groups are incorporated at desired positions within the molecule.

In the realm of pharmaceutical research, derivatives of this compound have shown potential in various therapeutic areas. For instance, studies have indicated that modifications to the ethynylcyclopropyl moiety can lead to compounds with enhanced activity against certain enzymatic targets. This has spurred interest in exploring its utility as a precursor for kinase inhibitors or other enzyme-targeted therapies. The trifluoromethyl group's electron-withdrawing nature also plays a role in stabilizing reactive intermediates during metabolic processes, potentially reducing toxicity and improving overall drug efficacy.

The benzene core of 1-1-(1-ethynylcyclopropyl)ethyl-4-(trifluoromethyl)benzene provides a versatile platform for further functionalization. Researchers have employed strategies such as Suzuki-Miyaura coupling to introduce additional aryl groups or heterocyclic moieties, expanding the chemical space available for drug discovery. These modifications can fine-tune the pharmacological properties of the compound, including its binding affinity, selectivity, and pharmacokinetic behavior.

From a materials science perspective, this compound exhibits interesting electronic properties due to its conjugated system and electron-withdrawing substituents. Such characteristics make it a candidate for applications in organic electronics, including light-emitting diodes (OLEDs) and photovoltaic devices. The presence of both aromatic and alkyne functionalities allows for further derivatization into polymers or copolymers with tailored optoelectronic properties.

The synthesis of 1-1-(1-ethynylcyclopropyl)ethyl-4-(trifluoromethyl)benzene involves multiple steps, each requiring careful optimization to ensure high yield and purity. Recent studies have focused on developing greener synthetic routes, incorporating catalytic methods that minimize waste and reduce energy consumption. Such advancements align with broader efforts in sustainable chemistry to make complex molecule synthesis more environmentally friendly.

Biological activity assays have revealed that certain derivatives of this compound exhibit promising effects on inflammatory pathways and cancer cell proliferation. The interplay between the trifluoromethyl, cyclopropyl, and ethynyl groups appears to modulate interactions with biological targets, suggesting multiple mechanisms of action. Further investigation into these interactions could lead to the identification of novel therapeutic candidates with improved efficacy and reduced side effects.

The development of analytical techniques has also played a crucial role in studying 1-1-(1-ethynylcyclopropyl)ethyl-4-(trifluoromethyl)benzene. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography provide detailed insights into molecular structure and conformational dynamics. These tools are essential for verifying synthetic success and understanding how structural features influence biological activity.

In conclusion, 1-1-(1-ethynylcyclopropyl)ethyl-4-(trifluoromethyl)benzene (CAS No. 2228136-26-1) represents a fascinating molecule with diverse applications in pharmaceuticals and materials science. Its unique structural features offer opportunities for innovation across multiple disciplines, from drug development to advanced material design. As research continues to uncover new synthetic strategies and biological functions, this compound is poised to remain at the forefront of scientific exploration.